Cas no 88372-92-3 (Ethanedione, bis(4-chlorophenyl)-,radical ion(1-) (9CI))

• Product Name: Ethanedione, bis(4-chlorophenyl)-,radical ion(1-) (9CI)
• CAS No: 88372-92-3
• MF: C₁₄H₈Cl₂O₂
• MW: 279.11812210083
• CID: 706669
• PubChem ID: 18946
• Update Time: 2025-04-19

Ethanedione, bis(4-chlorophenyl)-,radical ion(1-) (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanedione, bis(4-chlorophenyl)-,radical ion(1-) (9CI)
• 1,2-Bis(4-chlorophenyl)-1,2-ethanedione
• 1,2-BIS(4-CHLOROPHENYL)ETHANE-1,2-DIONE
• 1,2-BIS(4-CHLOROPHENYL)ETHAN-1,2-DIONE
• SY017129
• CS-M0252
• NSC 274
• DTXSID4063038
• Ethanedione, bis(4-chlorophenyl)-
• F11776
• D4440
• MFCD00018685
• FT-0634867
• 1,2-Bis(4-chlorophenyl)-1,2-ethanedione;Bis(4-chlorophenyl)ethanedione
• 88372-92-3
• XMAWUPHYEABFDR-UHFFFAOYSA-N
• PD119753
• EINECS 222-387-7
• p-p'-Dichloro-benzil
• Benzil,4'-dichloro-
• dichlorbenzil
• AKOS001053129
• NSC274
• HMS3740A17
• BIS(4-CHLOROPHENYL)ETHANEDIONE
• AQ-917/40154799
• SCHEMBL273857
• A822285
• 4,4//'-Dichlorobenzil
• AM803741
• 4,4'-Dichlorobenzil
• 3457-46-3
• Benzil, 4,4'-dichloro-
• AI3-15871
• BDBM22731
• NSC-274
• Bis(p-chlorophenyl)ethanedione
• Benzil-based compound, 9
• 1,2-Bis-(4-chloro-phenyl)-ethane-1,2-dione
• ethyl4-bromo-4-phenyl-butanoate
• F3096-2307
• bis(4-chlorophenyl)ethane-1,2-dione
• CHEMBL192139
• TS-00966
• NS00029686
• 4,4'-Dichlorobibenzoyl
• Ethanedione,bis(4-chlorophenyl)-,radical ion(1-)(9ci)
• 4,4'-Dichlorodibenzoyl
• 1,2-Ethanedione, 1,2-bis(4-chlorophenyl)-
• EN300-04843
• 4,4'-Dichloro benzil
• Z56922048

• Inchi： 1S/C14H8Cl2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： XMAWUPHYEABFDR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 277.9901349g/mol
• Monoisotopic Mass: 277.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 34.1Ų